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Compound of Interest

Compound Name: 1-Azido-4-nitrobenzene

Cat. No.: B1266194 Get Quote

Essential Safety and Handling Guide for 1-Azido-4-
nitrobenzene
This guide provides critical safety, operational, and disposal protocols for the handling of 1-
Azido-4-nitrobenzene (CAS No: 1516-60-5) in a laboratory setting.[1][2] Due to its

classification as a potentially explosive, shock-sensitive, and toxic compound, strict adherence

to the following procedures is mandatory to ensure the safety of all personnel.[3][4]

Hazard Identification and Toxicological Summary
1-Azido-4-nitrobenzene is a hazardous substance that poses significant health and physical

risks. It is harmful if swallowed, inhaled, or comes into contact with skin.[5][6][7] The compound

is known to cause skin and serious eye irritation.[6][8] The presence of the azide functional

group contributes to its highly reactive and potentially explosive nature, making it sensitive to

heat, shock, and friction.[3][4]
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[5]

[6]

Acute Toxicity, Dermal Category 4
Harmful in contact with skin[6]

[7]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[5][6]

Skin Corrosion/Irritation Category 2 Causes skin irritation[6][7]

Serious Eye Damage/Irritation Category 2 / 2A
Causes serious eye irritation[6]

[7][8]

Explosive Properties Not Classified (High Risk)
Shock-sensitive, decomposes

exothermically upon heating[3]

Germ Cell Mutagenicity Category 2
Suspected of causing genetic

defects[7]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical to minimize exposure and risk. All PPE should

be inspected before use and removed carefully to avoid cross-contamination.
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Protection Type Specification Rationale and Use

Hand Protection

Chemical-resistant gloves

(Nitrile or Butyl rubber

recommended).[9]

Prevents dermal absorption

and skin irritation.[3][6] Nitrile

is a good general-use glove for

a wide variety of solvents and

some acids.[9] Always check

manufacturer's compatibility

charts. Contaminated gloves

should be disposed of

immediately.

Eye & Face Protection

Chemical safety goggles

conforming to OSHA 29 CFR

1910.133 or European

Standard EN166.[6] A full-face

shield should be used when

there is a splash hazard.

Protects against splashes and

airborne particles causing

serious eye irritation.[6][10]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[6] A half-mask or

full-face respirator with

appropriate cartridges for

organic vapors and

particulates is recommended.

Required to prevent inhalation

of harmful dusts or vapors,

especially when handling

outside of a fume hood or

during spill cleanup.[3][10]

Body Protection

Flame-retardant lab coat. A

chemical-resistant apron or

coveralls should be worn over

the lab coat.[9][11]

Provides a barrier against

spills and contamination of

personal clothing.[9]

Footwear

Closed-toe, chemical-resistant

safety footwear. Antistatic

footwear may be required

where flammable materials are

present.[12]

Protects feet from spills and

falling objects.[12]
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Operational Plan: Step-by-Step Handling Protocol
All handling of 1-Azido-4-nitrobenzene must be performed in a well-ventilated chemical fume

hood.[3] An emergency shower and eyewash station must be readily accessible.[6]

1. Preparation:

Ensure the chemical fume hood is functioning correctly.

Assemble all necessary equipment, including non-metal spatulas and glassware.[4] Using

metal utensils can lead to the formation of highly unstable metal azides.[4]

Prepare a designated waste container for 1-Azido-4-nitrobenzene waste.

Don all required PPE as specified in the table above.

2. Weighing and Transfer:

Carefully open the container in the fume hood. Avoid generating dust.

Use a non-metal (e.g., ceramic or plastic) spatula to transfer the solid.

Weigh the required amount in a tared container.

Close the primary container tightly and securely.[6][7]

3. Use in Reaction:

Add the compound to the reaction vessel slowly and carefully.

Avoid contact with incompatible materials such as strong oxidizing agents, strong bases,

metals, and halogenated solvents.[4][6]

Maintain the reaction under controlled temperature conditions and avoid sources of heat,

friction, or shock.[3]

4. Post-Handling Decontamination:
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Wipe down the work surface in the fume hood with an appropriate solvent and cleaning

agent.

Clean all non-disposable equipment thoroughly.

Carefully remove PPE, avoiding self-contamination. Wash hands and any exposed skin

thoroughly with soap and water after handling.[6][7]

Disposal Plan
All waste materials must be treated as hazardous.

Chemical Waste: Collect all residual 1-Azido-4-nitrobenzene and reaction byproducts in a

designated, labeled, and sealed hazardous waste container.

Contaminated Materials: Dispose of all contaminated items, including gloves, weigh boats,

and paper towels, in the same designated hazardous waste container.

Final Disposal: All waste must be disposed of through an approved hazardous waste

disposal plant, following all local, state, and federal regulations.[6][8]

Emergency Procedures
Immediate and appropriate response is critical in an emergency.
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Emergency Situation Immediate Action

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with plenty of soap

and water.[7] Seek medical attention if irritation

occurs.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6] Remove contact

lenses if present and easy to do.[7] Seek

immediate medical attention.

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing.[6][7]

If not breathing, give artificial respiration. Seek

immediate medical attention.[6]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water.[8] Seek immediate medical attention.[6]

Minor Spill

In a fume hood, absorb the spill with inert

material (e.g., sand, vermiculite).[6] Collect the

material using non-sparking tools and place it in

a sealed container for hazardous waste

disposal. Clean the area thoroughly.

Major Spill

Evacuate the area immediately. Alert emergency

responders and inform them of the material and

location of the spill.[13]

Procedural Workflow
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Caption: Safe handling workflow for 1-Azido-4-nitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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